Cas no 1147557-78-5 (2-Chloro-4-(1H-1,2,4-triazol-1-yl)aniline)

• Product Name: 2-Chloro-4-(1H-1,2,4-triazol-1-yl)aniline
• CAS No: 1147557-78-5
• MF: C₈H₇ClN₄
• MW: 194.620979547501
• CID: 2105142
• Update Time: 2023-08-03

2-Chloro-4-(1H-1,2,4-triazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(1H-1,2,4-triazol-1-yl)aniline
• DCXLTFUQSSRVAL-UHFFFAOYSA-N
• 2-Chloro-4-(1H-1,2,4-triazol-1-yl)aniline

• Inchi： 1S/C8H7ClN4/c9-7-3-6(1-2-8(7)10)13-5-11-4-12-13/h1-5H,10H2
• InChI Key： DCXLTFUQSSRVAL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1C=NC=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Topological Polar Surface Area: 56.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles